Cas no 1127-59-9 (7-methyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 7-methyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 1127-59-9
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD00022797
• CID: 154773
• PubChem ID: 14313
• Update Time: 2025-05-23

7-methyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 7-Methylindoline-2,3-dione
• 1H-Indole-2,3-dione,7-methyl-
• 7-METHYL-1H-INDOLE-2,3-DIONE
• 7-Methylisatin
• 7-Methylisatine
• 7-methyl-1H-indole-2,3-dione(SALTDATA: FREE)
• 1H-Indole-2,3-dione, 7-methyl-
• 7-Methyl-indole-2,3-dione
• 7-methyl-2,3-dihydro-1H-indole-2,3-dione
• INDOLE-2,3-DIONE, 7-METHYL-
• NSC3161
• C35A9KWT4G
• 7-Methyl-2,3-indolinedione
• MLS002637670
• UEHZKEABUOAZSH-UHFFFAOYSA-N
• 7-methyl-1~{H}-indole-2,3-dione
• 7-methyl-1H-benzo[d]azolidine-2,3-dione
• 7-methyl isatin
• Indole-2, 7-methyl-
• 1H-Indole
• 1H-Indole-2,3-dion
• MFCD00022797
• FT-0633377
• Z56891319
• SMR001547194
• NSC 3161
• 7-METHYL-2,3-DIHYDRO-2,3-DIOXOINDOLE
• STR06774
• PD194989
• BCP21755
• SY081570
• SR-01000550631
• AE-017/30049024
• 7-methyl-1H-indol-2,3-dione
• AMY31738
• BB 0258448
• SB30765
• EINECS 214-431-9
• A802646
• 7-Methyl-1H-indole-2,3-dione #
• AI3-61860
• DTXSID7074456
• UNII-C35A9KWT4G
• NS00023657
• Isatin-based compound, 41
• HMS3091J05
• 7-Methylsatin
• BRN 0128145
• SCHEMBL3088689
• ISATIN, 7-METHYL-
• 1127-59-9
• F0452-5409
• BDBM22821
• EN300-01162
• 1H-Indole-2,3-dione, 7-methyl-;
• 7-Methyl-1H-indole-2,3-dione;7-Methylindoline-2,3-dione
• CS-W007719
• SR-01000550631-1
• AKOS000115229
• 5-21-11-00183 (Beilstein Handbook Reference)
• NSC-3161
• 1H-Indole-2, 7-methyl-
• CHEMBL224884
• ALBB-002977
• STK255769
• DB-041117

• MDL： MFCD00022797
• Inchi： 1S/C9H7NO2/c1-5-3-2-4-6-7(5)10-9(12)8(6)11/h2-4H,1H3,(H,10,11,12)
• InChI Key： UEHZKEABUOAZSH-UHFFFAOYSA-N
• SMILES： O=C1C(NC2C(C)=CC=CC=21)=O
• BRN： 0128145

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.047678
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 18
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: Light-red to Brown Solid
• Density: 1.301
• Melting Point: 260-262°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.598
• PSA: 46.17000
• LogP: 1.26780

7-methyl-2,3-dihydro-1H-indole-2,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319-H412
• Warning Statement： P264; P270; P273; P280; P301+P312; P305+P351+P338; P330; P337+P313; P501
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 7-methyl-2,3-dihydro-1H-indole-2,3-dione

Comprehensive Overview of 7-methyl-2,3-dihydro-1H-indole-2,3-dione (CAS No. 1127-59-9): Properties, Applications, and Research Insights

7-methyl-2,3-dihydro-1H-indole-2,3-dione, with the CAS number 1127-59-9, is a specialized organic compound belonging to the class of indole derivatives. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its role in drug discovery, catalysis, and biochemical studies, making it a subject of interest in both academic and industrial settings.

The molecular structure of 7-methyl-2,3-dihydro-1H-indole-2,3-dione features a methyl group at the 7-position of the indole ring, which influences its reactivity and interaction with other molecules. This modification enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry. Recent studies have highlighted its potential as a building block for designing novel heterocyclic compounds, which are crucial in developing therapeutic agents and functional materials.

One of the most searched topics related to 7-methyl-2,3-dihydro-1H-indole-2,3-dione is its application in pharmaceutical research. Scientists are investigating its role in the synthesis of anti-inflammatory and neuroprotective agents, leveraging its indole core to target specific biological pathways. Additionally, its potential as a fluorescence probe has been explored, offering insights into cellular imaging and diagnostic tools. These applications align with the growing demand for precision medicine and advanced diagnostics in healthcare.

In the field of agrochemicals, 7-methyl-2,3-dihydro-1H-indole-2,3-dione has shown promise as a precursor for developing eco-friendly pesticides and plant growth regulators. With increasing global emphasis on sustainable agriculture, researchers are focusing on compounds that minimize environmental impact while maintaining efficacy. This compound's versatility and low toxicity profile make it a candidate for such applications, addressing the need for green chemistry solutions.

Another trending topic is the compound's role in material science. Its ability to form stable complexes with metals has been utilized in designing organic semiconductors and photovoltaic materials. As the demand for renewable energy technologies grows, 7-methyl-2,3-dihydro-1H-indole-2,3-dione is being studied for its potential in solar cell and LED applications. These innovations are critical for advancing clean energy initiatives worldwide.

From a synthetic perspective, the compound's CAS number 1127-59-9 is frequently referenced in chemical databases and patent literature. Its synthesis typically involves oxidation reactions of substituted indoles, followed by purification steps to achieve high purity. Recent advancements in catalytic methods have improved the yield and scalability of its production, making it more accessible for industrial applications. This progress is particularly relevant to process chemistry and scale-up challenges, which are common search queries among chemists.

Safety and handling of 7-methyl-2,3-dihydro-1H-indole-2,3-dione are also frequently discussed topics. While it is not classified as a hazardous substance, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Researchers often seek information on its spectroscopic data (e.g., NMR, IR) and chromatographic methods for analysis, which are essential for quality control in laboratories.

In conclusion, 7-methyl-2,3-dihydro-1H-indole-2,3-dione (CAS 1127-59-9) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its structural uniqueness and adaptability make it a valuable asset in modern research and development. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, sustainability, and technology.